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An In-depth Technical Guide to the PROTAC Technology Behind MT-802

Introduction

MT-802 is a potent and selective degrader of Bruton's tyrosine kinase (BTK) based on the
Proteolysis Targeting Chimera (PROTAC) technology.[1] PROTACSs represent a novel
therapeutic modality that utilizes the cell's own ubiquitin-proteasome system to selectively
eliminate target proteins.[2] MT-802 was developed to address acquired resistance to covalent
BTK inhibitors like ibrutinib, particularly the C481S mutation, which is a common resistance
mechanism in chronic lymphocytic leukemia (CLL).[3] This guide provides a detailed overview
of the core technology, mechanism of action, quantitative data, and experimental protocols
associated with MT-802.

Core PROTAC Technology of MT-802

MT-802 is a heterobifunctional molecule composed of three key components: a ligand that
binds to the target protein (BTK), a ligand that recruits an E3 ubiquitin ligase, and a linker
connecting these two moieties.[3]
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e BTK Ligand: The BTK-targeting component of MT-802 is based on a modified, reversible
ibrutinib scaffold.[2] Unlike ibrutinib, it does not form a covalent bond with BTK, allowing it to

bind to both wild-type (WT) and C481S mutant BTK.[3]

o E3 Ligase Ligand: MT-802 utilizes a pomalidomide moiety to recruit the Cereblon (CRBN) E3

ubiquitin ligase complex.[2][3]

» Linker: A polyethylene glycol (PEG) linker connects the BTK ligand and the CRBN ligand,

providing the appropriate length and flexibility to facilitate the formation of a stable ternary

complex.[3]

The logical relationship between these components is illustrated in the following diagram.

MT-802 (PROTAC)

contains ontains

BTK Ligand
(Ibrutinib Scaffold)

contains

E3 Ligase Ligand
(Pomalidomide)

Click to download full resolution via product page

Figure 1: Core components of the MT-802 PROTAC molecule.

Mechanism of Action

MT-802 functions by inducing the proximity of BTK to the CRBN E3 ligase, leading to the
ubiquitination and subsequent degradation of BTK by the proteasome.[1][4] The key steps are

as follows:

e Ternary Complex Formation: MT-802 simultaneously binds to BTK and CRBN, forming a

BTK:MT-802:CRBN ternary complex.[5]

 Ubiquitination: Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin

molecules from an E2 ubiquitin-conjugating enzyme to lysine residues on the surface of

BTK.[2]

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body#understanding-the-protac-technology-behind-mt-802
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.872729/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318425/
https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body#understanding-the-protac-technology-behind-mt-802
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.872729/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7318425/
https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body-img#understanding-the-protac-technology-behind-mt-802
https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body#understanding-the-protac-technology-behind-mt-802
https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body#understanding-the-protac-technology-behind-mt-802
https://www.selleckchem.com/products/mt-802.html
https://www.medkoo.com/products/33001
https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body#understanding-the-protac-technology-behind-mt-802
https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body#understanding-the-protac-technology-behind-mt-802
https://resources.revvity.com/pdfs/app-enhance-protac-drug-discovery-btk-case-study.pdf
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.872729/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

o Proteasomal Degradation: The polyubiquitinated BTK is recognized and degraded by the
26S proteasome.[2]

o Catalytic Cycle: After inducing degradation, MT-802 is released and can bind to another BTK
molecule, enabling a catalytic mode of action.[2]

This process is effective against both wild-type and C481S mutant BTK, as the non-covalent
binding of the warhead is sufficient for the transient interaction required for ubiquitination.[2][3]
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Figure 2: Mechanism of action of MT-802 leading to BTK degradation.

Quantitative Data
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MT-802 has demonstrated potent and rapid degradation of both wild-type and C481S mutant

BTK in various cellular assays.

. C481S Mutant Cell Line /
Parameter Wild-Type BTK Reference
BTK Assay
DCso (nM) 14.6 14.9 XLAs cells [6]
9.1 - NAMALWA cells [7]
~1 (general ~1 (general N
Not specified [4118119]
potency) potency)
Dmax >99% at 250 nM >99% at 250 nM NAMALWA cells [10]
TR-FRET
ICs0 (NM) 18.11 - o [6]
Binding Assay
46.9 20.9 Not specified [7]
In vitro kinase
~50 ~20 [10]
assay
Binding Affinity TR-FRET
ICs0 = 1.258 pM - o [6]
(CRBN) Binding Assay

Table 1: Quantitative Degradation and Binding Data for MT-802.

While potent in cellular assays, the pharmacokinetic properties of MT-802 in mice indicated

challenges for in vivo development.

Parameter Value Species Reference
Clearance (CI) 1662 mL/min/kg Mouse [3]
**Half-Life (t1/2) ** 0.119h Mouse [3]

Table 2: Pharmacokinetic Properties of MT-802 in Mice (IV administration at 1 mg/kg).

Experimental Protocols
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Detailed methodologies are crucial for understanding and reproducing the characterization of
MT-802.

Cell-Based BTK Degradation Assays

Objective: To determine the potency (DCso) and maximal degradation (Dmax) of MT-802.
Methodology:

e Cell Culture: Human B-cell lymphoma lines (e.g., NAMALWA) or HEK293T cells engineered
to express WT or C481S mutant BTK are cultured under standard conditions.[3][6]

e Compound Treatment: Cells are seeded in multi-well plates and treated with a range of
concentrations of MT-802 (e.g., 0.25 nM to 2.5 uM) for a specified duration (e.g., 4 to 24
hours).[6][10][11]

o Cell Lysis: After incubation, cells are washed and lysed to extract total protein.

» Protein Quantification: Total protein concentration is determined using a standard assay
(e.g., BCA assay).

o Western Blotting: Equal amounts of protein from each sample are separated by SDS-PAGE,
transferred to a membrane, and probed with primary antibodies specific for BTK and a
loading control (e.g., GAPDH or [3-actin).

» Data Analysis: Band intensities are quantified using densitometry. BTK levels are normalized
to the loading control and expressed as a percentage of the vehicle-treated control. The
DCso value is calculated by fitting the data to a dose-response curve.
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Figure 3: Experimental workflow for determining BTK degradation.
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TR-FRET Binding Assays

Objective: To quantify the binding affinity (ICso) of MT-802 to BTK and CRBN.[6]

Methodology:

Reagents: Recombinant tagged BTK and CRBN proteins, fluorescent probes, and MT-802
are used.[5]

Assay Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a
competition-based assay. The binding of a fluorescently labeled ligand (tracer) to the target
protein results in a high FRET signal. A test compound (MT-802) that competes for the same
binding site will displace the tracer, leading to a decrease in the FRET signal.

Procedure: The assay is performed in a multi-well plate format. The target protein, tracer,
and varying concentrations of MT-802 are incubated together.

Signal Detection: The HTRF signal is read after an incubation period.

Data Analysis: The ICso value is determined by plotting the percentage of inhibition against
the logarithm of the MT-802 concentration and fitting the data to a sigmoidal dose-response

curve.

Mechanism of Action Confirmation Assays

Objective: To confirm that MT-802-mediated degradation is dependent on the proteasome and

ternary complex formation.[10]

Methodology:

Proteasome Inhibition: Cells are pre-treated with a proteasome inhibitor (e.g., epoxomicin) or
a NEDDB8-activating enzyme inhibitor (e.g., MLN-4924) prior to and during treatment with
MT-802. BTK levels are then assessed by Western blot. A rescue of BTK degradation
confirms the involvement of the ubiquitin-proteasome system.[10]

Competitive Antagonism: Cells are co-treated with MT-802 and an excess of a BTK-binding
molecule (e.qg., ibrutinib) or a CRBN-binding molecule (e.g., pomalidomide). The prevention
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of BTK degradation indicates that the activity of MT-802 is dependent on its ability to bind
both targets and form a ternary complex.[10]

Conclusion

MT-802 is a well-characterized BTK-degrading PROTAC that potently and effectively eliminates
both wild-type and clinically relevant C481S mutant BTK in cellular models. Its mechanism of
action, which relies on hijacking the CRBN E3 ligase to induce proteasomal degradation, offers
a promising strategy to overcome resistance to traditional kinase inhibitors. While its
pharmacokinetic profile has limited its direct clinical development, the insights gained from MT-
802 have been instrumental in advancing the design of next-generation BTK degraders with
improved drug-like properties.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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